Cas no 1341076-29-6 (4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine)

• Product Name: 4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine
• CAS No: 1341076-29-6
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• MDL: MFCD18330363
• CID: 5686458
• PubChem ID: 63319206
• Update Time: 2025-10-31

4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-2189713
• 1341076-29-6
• AKOS012623357
• 4-ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine
• Pyrimidine, 4-ethyl-6-methyl-2-(4-piperidinyl)-
• 4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine

• MDL： MFCD18330363
• Inchi： 1S/C12H19N3/c1-3-11-8-9(2)14-12(15-11)10-4-6-13-7-5-10/h8,10,13H,3-7H2,1-2H3
• InChI Key： MBHZXDDYZMZROG-UHFFFAOYSA-N
• SMILES： N1CCC(C2N=C(C)C=C(CC)N=2)CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 323.1±42.0 °C(Predicted)
• pka: 9.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine

Comprehensive Overview of 4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine (CAS No. 1341076-29-6)

4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine (CAS No. 1341076-29-6) is a specialized pyrimidine derivative with a unique molecular structure that combines a piperidine ring and a pyrimidine core. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of both ethyl and methyl substituents on the pyrimidine ring enhances its lipophilicity, making it a promising candidate for modulating biological activity.

In recent years, the demand for heterocyclic compounds like 4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its piperidin-4-yl moiety, which is a common pharmacophore in central nervous system (CNS) therapeutics. The compound's CAS number 1341076-29-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of 4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine typically involves multi-step reactions, including condensation and cyclization processes. Its pyrimidine scaffold is known for stability under physiological conditions, a trait highly valued in drug design. Modern computational tools, such as molecular docking and QSAR modeling, are increasingly used to predict its interactions with biological targets, aligning with the growing trend of AI-driven drug discovery.

From an industrial perspective, this compound is often discussed in forums focusing on high-value intermediates and custom synthesis. Its applications extend to catalysis and materials science, where its nitrogen-rich structure contributes to ligand design in coordination chemistry. Environmental and regulatory considerations are also critical, as the compound's biodegradability and toxicity profile are under scrutiny to meet green chemistry standards.

Future research directions for CAS No. 1341076-29-6 may explore its utility in bioconjugation or as a precursor for fluorescent probes. As the scientific community prioritizes sustainable synthesis methods, innovations in catalytic hydrogenation or enzymatic routes could further elevate its industrial significance. This aligns with global trends toward eco-friendly pharmaceuticals and precision medicine.

In summary, 4-Ethyl-6-methyl-2-(piperidin-4-yl)pyrimidine represents a compelling case study in the intersection of structural complexity and functional versatility. Its CAS registry number 1341076-29-6 serves as a gateway to a wealth of research opportunities, from bench-scale experiments to large-scale production. As interest in tailor-made heterocycles grows, this compound is poised to remain a focal point in both academic and industrial settings.